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Compound of Interest

Compound Name: [2-(2-Furyl)phenyl]methanol

Cat. No.: B158806 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of [2-(2-Furyl)phenyl]methanol (CAS No: 139697-88-4), tailored for research,

scientific, and drug development professionals. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance.

Hazard Identification and Safety Summary
[2-(2-Furyl)phenyl]methanol is classified as a hazardous substance. Key hazard statements

include:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[2]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[2] It is crucial to handle this compound with

appropriate engineering controls, personal protective equipment, and safe work practices to

minimize exposure.
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Quantitative Data Summary
The following table summarizes key quantitative and qualitative data for [2-(2-
Furyl)phenyl]methanol.

Property Value Source

Molecular Formula C₁₁H₁₀O₂ [3]

Molecular Weight 174.20 g/mol [3]

Acute Toxicity, Oral Category 4 [2]

Acute Toxicity, Dermal Category 4 [2]

Acute Toxicity, Inhalation Category 4 [2]

Skin Corrosion/Irritation Category 2 [2]

Serious Eye Damage/Irritation Category 2 [2]

Specific target organ toxicity
Category 3 (Respiratory

irritation)
[2]

Operational Plan: Safe Handling Protocol
This section outlines the step-by-step procedure for the safe handling of [2-(2-
Furyl)phenyl]methanol in a laboratory setting.

Engineering Controls
Ventilation: Always handle [2-(2-Furyl)phenyl]methanol in a properly functioning chemical

fume hood to keep airborne concentrations low.[1]

Emergency Equipment: Ensure that a safety shower and an eyewash fountain are readily

accessible and have been recently certified.[1][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.[1]
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[5][6]

Protects against skin contact,

irritation, and absorption.[1][2]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be used when there is a

significant risk of splashing.[6]

[7]

Prevents eye irritation and

serious eye damage from

splashes.[1][2]

Skin and Body Protection

A lab coat must be worn. Long

pants and closed-toe shoes

are required.[7]

Protects skin from accidental

contact and contamination.[1]

Respiratory Protection

Not typically required if

handled within a fume hood. If

aerosols or dusts are

generated outside of a fume

hood, a NIOSH-approved

respirator may be necessary.

Prevents respiratory irritation

from inhalation of dusts or

mists.[1]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Dispensing: Carefully weigh or measure the required amount of [2-(2-
Furyl)phenyl]methanol within the chemical fume hood. Avoid generating dust.

During Use: Keep the container tightly closed when not in use.[1][4] Avoid contact with skin,

eyes, and clothing.[1] Do not eat, drink, or smoke in the handling area.[2]

Post-Handling: After handling, wash hands thoroughly with soap and water.[1]

Decontaminate the work surface. Remove and properly store or dispose of PPE.

Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. If eye irritation persists, get medical advice/attention.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice/attention.[1][2] Remove and wash contaminated clothing before reuse.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Call a POISON

CENTER or doctor if you feel unwell.[1][2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[1][2]

Spill: Evacuate the area. Wearing appropriate PPE, sweep up the spilled solid material and

place it into a suitable container for disposal. Avoid dust formation.[2]

Disposal Plan: Waste Management Protocol
The disposal of [2-(2-Furyl)phenyl]methanol and its contaminated materials must be handled

as hazardous waste.

Waste Identification and Segregation
Classification: Due to its toxic and irritant properties, [2-(2-Furyl)phenyl]methanol waste is

classified as hazardous.

Segregation: Do not mix this waste with other waste streams, especially incompatible

materials.[8] Collect all waste containing this chemical in a dedicated, properly labeled

hazardous waste container.[8][9]

Container and Labeling
Container: Use a chemically compatible, leak-proof container with a secure lid.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "[2-(2-Furyl)phenyl]methanol," and the associated hazards (e.g., Toxic, Irritant).[4][8]

Storage and Disposal Procedure
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Collection: Collect all disposable items contaminated with [2-(2-Furyl)phenyl]methanol
(e.g., gloves, weigh boats, paper towels) in the designated hazardous waste container.[4][9]

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be away from heat and ignition sources and in secondary

containment.[4][8]

Disposal: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

[8][9] Never dispose of this chemical down the drain or in regular trash.[9]

Visualized Workflows and Relationships
The following diagrams illustrate the procedural flow for safe handling and the logical hierarchy

of safety controls.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b158806?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Furan_3_yl_butan_2_one_A_Procedural_Guide.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_Furan_2_yl_ethanol_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_Furan_2_yl_ethanol_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Furan_3_yl_butan_2_one_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Furan_3_yl_butan_2_one_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh/Measure Chemical

Begin Work

Perform Experiment

Keep Container Closed

Decontaminate Work Surface

Work Complete

Segregate Hazardous Waste

Doff PPE Store Waste in Satellite
Accumulation Area

Store Waste

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of [2-(2-Furyl)phenyl]methanol.
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Caption: Hierarchy of controls for managing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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